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Compound of Interest |

Compound Name: Fenhexamid-d10
Cat. No.: B15295614
Get Quote
\ J

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Fenhexamid-d10. The following
procedural guidance is designed to ensure the safe handling, storage, and disposal of this
compound in a laboratory setting.

Hazard Assessment and Chemical Properties

Fenhexamid-d10 is a deuterated stable isotope-labeled version of Fenhexamid, a foliar
fungicide.[1] While specific toxicity data for the deuterated form is not readily available, the
toxicological profile of the parent compound, Fenhexamid, should be used for risk assessment.
Fenhexamid has low acute toxicity via oral, dermal, and inhalation routes and is classified as
Toxicity Category IV.[2] It is not considered a skin or eye irritant, nor a skin sensitizer.[2]
However, as with any chemical, minimizing exposure is a critical aspect of safe laboratory
practice.

Occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) have not been established for
Fenhexamid.[3] Therefore, a conservative approach to handling, focusing on minimizing dust
and aerosol generation, is recommended.

Quantitative Data for Fenhexamid
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Property Value Source
Molecular Formula C14H7D10CI2NO2 LGC Standards
Molecular Weight 312.26 g/mol LGC Standards
Physical State White powder AERU

Melting Point 153 °C PubChem[4]
Boiling Point 320 °C PubChem
Solubility Moderate aqueous solubility AERU

Storage Temperature

+4°C

LGC Standards

Glove Recommendation

(General Handling of Powder)

Nitrile or other chemical-

resistant gloves

Multiple Sources

Glove Recommendation (in

Cyclohexane)

Nitrile (short-term splash

protection)

Gloves By Web, UPenn EHRS

Occupational Exposure Limits
(OELs)

Not Established

AWS

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the final and critical barrier in preventing chemical

exposure. The following workflow should be followed when preparing to handle Fenhexamid-

d10.
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Preparation & Risk Assessment

Start: Plan to handle
Fenhexamid-d10

Consult Safety Data Sheet (SDS)
for Fenhexamid

Assess Task:
- Weighing powder?

- Preparing solution?
- Risk of spill?

PPE Selection \

Work in a certified
chemical fume hood or
ventilated enclosure

. . Respiratory Protection:
Eye Protection: Hand Protection: 3 p
o . - - . Body Protection: Generally not required for small
Safety glasses with side shields Nitrile gloves (or equivalent Standard laboratory coat quantities in a fume hood.

(minimum) chemical-resistant gloves)

Consider if dust cannot be controlled.

If|dissolving

Chemical splash goggles if
risk of splash

' Donning &‘Final Check

Don PPE:
1. Lab Coat
2. Eye Protection
3. Gloves (cuffs over sleeves)

.

Final Check:
- Workspace is clear
- Spill kit accessible
- Waste containers ready

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling Fenhexamid-d10.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a standardized operational plan minimizes the risk of exposure and ensures the
integrity of the experiment.

Experimental Protocol: Weighing and Preparing a Solution of Fenhexamid-d10

e Preparation:

o

Designate a specific work area within a certified chemical fume hood.

o

Cover the work surface with absorbent bench paper.

[¢]

Ensure the Safety Data Sheet (SDS) for Fenhexamid is readily accessible.

Assemble all necessary equipment (e.g., analytical balance, weigh boats, spatula, vials,

[¢]

solvent, vortex mixer).
» Weighing the Powder:
o Perform all weighing operations within the fume hood to contain any airborne powder.

o Use a spatula to carefully transfer the desired amount of Fenhexamid-d10 powder to a
weigh boat. Avoid generating dust by handling the powder gently.

o Keep the primary container of Fenhexamid-d10 closed whenever possible to prevent
spillage and contamination.

¢ Dissolving the Powder:

Place the weigh boat with the powder into the appropriate receiving container (e.g., a vial

[¢]

or flask).

[¢]

Slowly add the desired solvent to the powder to avoid splashing.

[¢]

If necessary, use a vortex mixer or sonicator to ensure the powder is fully dissolved.
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o Once dissolved, the solution can typically be handled on a standard laboratory bench, as
the risk of inhalation is significantly reduced.

e Post-Handling Decontamination:

Wipe down the spatula, balance, and any other equipment with a damp cloth or towelette

[¢]

to remove any residual powder.

Carefully fold the absorbent bench paper inward and dispose of it in the appropriate solid

[¢]

waste container.

Properly remove and dispose of gloves as described in the disposal plan.

[¢]

Wash hands thoroughly with soap and water after the procedure is complete.

[e]

Disposal Plan for Fenhexamid-d10 and
Contaminated Materials

Proper waste segregation and disposal are crucial to prevent environmental contamination and
ensure laboratory safety.
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Waste Ge

neration

Unused/Expired
Fenhexamid-d10 Powder

Contaminated Solids:

- Gloves, weigh boats

- Bench paper, wipes

Contaminated Liquids:
- Excess solution
- Solvent rinses

E

Contaminated Sharps:
- Needles, Pasteur pipettes

Hazardous Solid

Waste Container
(Clearly Labeled)

Segregation"& Collection

Hazardous Liquid
Waste Container
(Clearly Labeled,

Puncture-Resistant

Sharps Container
(Clearly Labeled)

Chemically Compatible)

T
1
Follow institutional guidelines IFollow institutional guidelines Follow institutional guidelines

Final ]jisposal

v v

Arrange for pickup by
Environmental Health &
Safety (EHS) or

authorized waste management

Click to download full resolution via product page

Caption: Disposal workflow for Fenhexamid-d10 waste streams.

Step-by-Step Disposal Guidance:

¢ Unused Compound: Unused or expired Fenhexamid-d10 powder should be disposed of in a
clearly labeled hazardous solid waste container. Do not dispose of it in regular trash or down
the drain.
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e Contaminated PPE and Labware:

o Gloves, Wipes, and Bench Paper: Place all contaminated solid items directly into the
designated hazardous solid waste container.

o Glassware: Rinse contaminated glassware with a suitable solvent (e.g., acetone or
ethanol). The first rinse should be collected as hazardous liquid waste. Subsequent rinses
can typically be disposed of as regular laboratory waste, pending institutional guidelines.

o Plasticware: Disposable plasticware that has come into contact with Fenhexamid-d10
should be placed in the hazardous solid waste container.

e Liquid Waste:

o All solutions containing Fenhexamid-d10 and the initial solvent rinses from cleaning
glassware must be collected in a clearly labeled, sealed, and chemically compatible
hazardous liquid waste container.

o Avoid mixing incompatible waste streams.

» Final Disposal: All waste containers must be sealed and stored in a designated satellite
accumulation area until they are collected by the institution's Environmental Health and
Safety (EHS) department or an authorized chemical waste management company. Always
follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fenhexamid-d10]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15295614/docs#essential-safety-and-operational-
guide-for-handling-fenhexamid-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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